Cas no 343564-14-7 (1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one)

• Product Name: 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one
• CAS No: 343564-14-7
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• MDL: MFCD11848236
• CID: 302341
• Update Time: 2025-11-02

1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-amino-3-(trifluoromethyl)phenyl]-
• 1-(4-Amino-3-trifluoromethyl-phenyl)-ethanone
• 1-[4-amino-3-(trifluoromethyl)phenyl]ethanone
• 1-(4-amino-3-(trifluoromethyl)phenyl)ethanone
• 1-[4-amino-3-(trifluoromethyl)phenyl]-1-ethanone
• 1-[4-azanyl-3-(trifluoromethyl)phenyl]ethanone
• Ethanone,1-[4-amino-3-(trifluoromethyl)phenyl]
• 4'-Amino-3'-(trifluoromethyl)acetophenone
• TXFXQCKJRBOBDW-UHFFFAOYSA-N
• FCH1406697
• AK327200
• 1-(4-amino-3-trifluoromethylphenyl)ethanone
• 1-[
• 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one

• MDL： MFCD11848236
• Inchi： 1S/C9H8F3NO/c1-5(14)6-2-3-8(13)7(4-6)9(10,11)12/h2-4H,13H2,1H3
• InChI Key： TXFXQCKJRBOBDW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C)=O)C=CC=1N)(F)F

Computed Properties

• Exact Mass: 203.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Topological Polar Surface Area: 43.1

Experimental Properties

• PSA: 43.09000
• LogP: 3.07140

Additional information on 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one

Comprehensive Guide to 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 343564-14-7): Properties, Applications, and Market Insights

1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 343564-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This aromatic ketone derivative, featuring an amino group and a trifluoromethyl substituent, exhibits unique physicochemical properties that make it valuable for synthetic applications. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, characteristics highly sought after in modern drug design.

The compound's molecular structure combines an acetyl group with a substituted phenyl ring, creating versatile reactivity patterns. Researchers particularly value 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one as a building block for heterocyclic synthesis. Its electron-withdrawing trifluoromethyl group and electron-donating amino group create interesting electronic effects that influence reaction pathways in medicinal chemistry applications.

Recent studies highlight the growing importance of fluorinated compounds in addressing contemporary healthcare challenges. As antimicrobial resistance becomes a global concern, researchers are exploring 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one derivatives for their potential antibacterial properties. The compound's structural features align with current trends in precision medicine and targeted drug delivery systems, making it relevant to cutting-edge therapeutic development.

In material science applications, CAS 343564-14-7 demonstrates potential as a precursor for advanced polymers and liquid crystals. The trifluoromethyl-phenyl moiety contributes to thermal stability and optical properties, qualities essential for electronic display technologies. Industry reports suggest increasing demand for such high-performance materials in flexible electronics and energy storage devices.

The synthesis of 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one typically involves Friedel-Crafts acylation followed by nitration and reduction steps. Process optimization remains an active research area, with recent publications focusing on green chemistry approaches to improve yield and reduce environmental impact. These advancements respond to growing industry requirements for sustainable chemical production methods.

Analytical characterization of 343564-14-7 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. The compound's purity is crucial for pharmaceutical applications, driving development of sensitive quality control protocols. Recent analytical chemistry literature describes novel methods for detecting trace impurities in amino-trifluoromethyl phenyl ketone derivatives.

Market analysis indicates steady growth in the fine chemicals sector for compounds like 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one. Pharmaceutical companies increasingly incorporate such fluorinated building blocks into their drug discovery pipelines. The compound's versatility supports development of treatments for neurological disorders and metabolic diseases, addressing key healthcare priorities identified in recent global health reports.

Regulatory aspects of CAS 343564-14-7 comply with international chemical control frameworks. Proper handling requires standard laboratory safety measures, with material safety data sheets providing detailed guidance. The compound's non-hazardous classification under current regulations facilitates its use across research and industrial applications without special restrictions.

Emerging applications for 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one include its use in catalysis research and molecular imaging. The amino-ketone functionality enables coordination with various metal centers, creating opportunities for developing novel catalytic systems. These developments align with industry needs for more efficient chemical transformations in complex molecule synthesis.

Future research directions for 343564-14-7 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The compound's structural features make it suitable for designing bifunctional molecules in these rapidly evolving therapeutic modalities. Such applications position 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one at the forefront of contemporary drug discovery innovation.

Storage and stability considerations for amino-trifluoromethyl phenyl ketone derivatives recommend protection from moisture and light. Standard chemical storage conditions maintain the compound's integrity over extended periods. These practical handling aspects ensure reliable performance in both research and production environments.

The global supply chain for 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one reflects increasing specialization in custom chemical synthesis. Quality suppliers typically offer the compound in research quantities with certificates of analysis, supporting reproducibility in scientific investigations. Current market trends show growing preference for reliable sources of such high-purity intermediates.

In conclusion, 1-[4-amino-3-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 343564-14-7) represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to drive research interest and commercial demand. As science advances, this compound will likely find new roles in addressing technological and medical challenges of the 21st century.